- Synthesis of functionalized hydroxy-thiophene motifs as amido- and sulfonamido-phenol bioisosteres, Tetrahedron Letters, 2009, 50(35), 5005-5008
Cas no 89380-76-7 (Methyl 3-hydroxy-4-nitrothiophene-2-carboxylate)
89380-76-7 structure
Product Name:Methyl 3-hydroxy-4-nitrothiophene-2-carboxylate
CAS No:89380-76-7
MF:C6H5NO5S
MW:203.172600507736
CID:711670
PubChem ID:54702626
Update Time:2024-10-26
Methyl 3-hydroxy-4-nitrothiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylicacid, 3-hydroxy-4-nitro-, methyl ester
- 2-Thiophenecarboxylicacid,3-hydroxy-4-nitro-,methylester(7CI,9CI)
- methyl 3-hydroxy-4-nitrothiophene-2-carboxylate
- 3-Hydroxy-4-methyl-5-nitro-benzoic acid methyl ester
- methyl 3-hydroxy-4-nitro-2-thiophenecarboxylate
- methyl 3-hydroxy-4-nitrothiothiophene-2-carboxylate
- SBB093086
- 3827AH
- FCH1391874
- Methyl 3-hydroxy-4-nitro-2-thiophenecarboxylate (ACI)
- 3-Hydroxy-4-nitro-thiophene-2-carboxylic acid methyl ester
- CS-13568
- AKOS027418589
- 89380-76-7
- methyl3-hydroxy-4-nitrothiophene-2-carboxylate
- CS-M0428
- DB-351960
- Methyl 3-hydroxy-4-nitrothiophene-2-carboxylate
-
- Inchi: 1S/C6H5NO5S/c1-12-6(9)5-4(8)3(2-13-5)7(10)11/h2,8H,1H3
- InChI Key: SWWYFSVAMWJJTO-UHFFFAOYSA-N
- SMILES: O=C(C1=C(O)C([N+](=O)[O-])=CS1)OC
Computed Properties
- Exact Mass: 202.98900
- Monoisotopic Mass: 202.98884343g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 121
- XLogP3: 1.8
Experimental Properties
- PSA: 120.59000
- LogP: 1.67170
Methyl 3-hydroxy-4-nitrothiophene-2-carboxylate Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 3-hydroxy-4-nitrothiophene-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T75790-1g |
Methyl 3-hydroxy-4-nitrothiophene-2-carboxylate |
89380-76-7 | 98% | 1g |
¥9322.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T75790-250mg |
Methyl 3-hydroxy-4-nitrothiophene-2-carboxylate |
89380-76-7 | 98% | 250mg |
¥3202.0 | 2023-09-06 | |
| ChemScence | CS-M0428-250mg |
methyl 3-hydroxy-4-nitrothiophene-2-carboxylate |
89380-76-7 | 250mg |
$168.0 | 2022-04-26 | ||
| eNovation Chemicals LLC | Y1240242-100mg |
2-Thiophenecarboxylicacid,3-hydroxy-4-nitro-,methylester(7CI,9CI) |
89380-76-7 | 95% | 100mg |
$180 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1240242-250mg |
2-Thiophenecarboxylicacid,3-hydroxy-4-nitro-,methylester(7CI,9CI) |
89380-76-7 | 95% | 250mg |
$205 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1240242-1g |
2-Thiophenecarboxylicacid,3-hydroxy-4-nitro-,methylester(7CI,9CI) |
89380-76-7 | 95% | 1g |
$540 | 2024-06-06 | |
| Aaron | AR00GUT9-100mg |
2-Thiophenecarboxylicacid,3-hydroxy-4-nitro-,methylester(7CI,9CI) |
89380-76-7 | 98% | 100mg |
$146.00 | 2025-02-10 | |
| Aaron | AR00GUT9-250mg |
2-Thiophenecarboxylicacid,3-hydroxy-4-nitro-,methylester(7CI,9CI) |
89380-76-7 | 98% | 250mg |
$166.00 | 2025-02-10 | |
| Aaron | AR00GUT9-1g |
2-Thiophenecarboxylicacid,3-hydroxy-4-nitro-,methylester(7CI,9CI) |
89380-76-7 | 98% | 1g |
$485.00 | 2025-02-10 | |
| 1PlusChem | 1P00GUKX-100mg |
2-Thiophenecarboxylicacid,3-hydroxy-4-nitro-,methylester(7CI,9CI) |
89380-76-7 | ≥98.0% | 100mg |
$155.00 | 2023-12-15 |
Methyl 3-hydroxy-4-nitrothiophene-2-carboxylate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Nitric acid Catalysts: Sulfuric acid ; 2 h, 0 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ; rt; rt → -10 °C
1.2 Reagents: Sulfuric acid , Nitric acid Solvents: Water ; < 0 °C; 3 h, 0 °C
1.2 Reagents: Sulfuric acid , Nitric acid Solvents: Water ; < 0 °C; 3 h, 0 °C
Reference
- Toward an understanding of the chemical etiology for DNA minor-groove recognition by polyamides, Helvetica Chimica Acta, 2002, 85(12), 4485-4517
Production Method 3
Reaction Conditions
1.1 Reagents: Sulfuric acid , Nitric acid
Reference
- Nitration of methyl 3-hydroxy- and 5-methyl-3-hydroxy-thiophene-2-carboxylate, and some chemistry of the products, Journal of Chemical Research, 2001, (10), 401-402
Methyl 3-hydroxy-4-nitrothiophene-2-carboxylate Raw materials
Methyl 3-hydroxy-4-nitrothiophene-2-carboxylate Preparation Products
Methyl 3-hydroxy-4-nitrothiophene-2-carboxylate Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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